Cas no 24919-51-5 (3-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione)

• Product Name: 3-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• CAS No: 24919-51-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 3142614
• PubChem ID: 16394673
• Update Time: 2025-09-22

3-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• AKOS037497758
• VS-10255
• 3-isopropyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
• Z1162448508
• ZAA91951
• STL350308
• AKOS015955885
• BBL031116
• G19491
• 2-hydroxy-3-(propan-2-yl)-3,4-dihydro-5H-1,4-benzodiazepin-5-one
• 3-(propan-2-yl)-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
• STL538291
• EN300-73651
• 3-propan-2-yl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
• 24919-51-5
• EiM08-24898

• Inchi： 1S/C12H14N2O2/c1-7(2)10-12(16)13-9-6-4-3-5-8(9)11(15)14-10/h3-7,10H,1-2H3,(H,13,16)(H,14,15)
• InChI Key： UDZUQLATAJECJW-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)NC(C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines